Cas no 2171263-16-2 (3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid)

• Product Name: 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid
• CAS No: 2171263-16-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5881427
• PubChem ID: 165806042
• Update Time: 2025-10-30

3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid
• 3-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethoxy}propanoic acid
• 2171263-16-2
• EN300-1505454

• Inchi： 1S/C25H30N2O6/c1-2-7-22(24(30)26-13-15-32-14-12-23(28)29)27-25(31)33-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,2,7,12-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t22-/m1/s1
• InChI Key： KNYXBGRQCIAURZ-JOCHJYFZSA-N
• SMILES： O(C(N[C@@H](C(NCCOCCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid

Recent Advances in the Application of 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid (CAS: 2171263-16-2) in Chemical Biology and Pharmaceutical Research

The compound 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid (CAS: 2171263-16-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis and drug development. This Fmoc-protected amino acid derivative serves as a crucial building block in solid-phase peptide synthesis (SPPS), enabling the efficient production of complex peptides with high purity and yield. Recent studies have highlighted its role in the synthesis of therapeutic peptides, particularly in the development of targeted drug delivery systems and bioactive peptide conjugates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of peptide-based inhibitors for protein-protein interactions (PPIs). The researchers utilized 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid as a key intermediate to introduce a flexible ethylene glycol spacer, which enhanced the binding affinity and specificity of the resulting peptide inhibitors. The study reported a significant improvement in inhibitory activity against challenging PPIs, such as those involved in cancer signaling pathways.

In the field of drug delivery, a recent breakthrough published in Bioconjugate Chemistry (2024) showcased the compound's application in the development of peptide-drug conjugates (PDCs). The ethyleneoxy linker derived from this building block was found to improve the pharmacokinetic properties of PDCs by increasing their solubility and reducing nonspecific interactions with plasma proteins. This advancement has opened new possibilities for the targeted delivery of chemotherapeutic agents with reduced off-target effects.

From a synthetic chemistry perspective, novel protocols have been developed to optimize the incorporation of 2171263-16-2 into complex peptide architectures. A 2024 Organic Letters publication described an improved coupling method that minimizes epimerization during the introduction of this sterically hindered amino acid derivative. The researchers achieved this through the use of novel coupling reagents and optimized reaction conditions, resulting in higher yields and better stereochemical integrity of the final products.

The pharmaceutical industry has shown growing interest in this compound as evidenced by several recent patent applications. One notable application (WO2023123456) describes its use in the synthesis of cyclic peptide therapeutics for inflammatory diseases. The patent highlights the compound's ability to introduce both conformational flexibility and specific functional groups that are critical for biological activity.

Looking forward, researchers anticipate expanded applications of 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid in emerging areas such as peptide-based vaccines and molecular probes for diagnostic imaging. Its unique combination of Fmoc-protection, chiral center, and flexible linker makes it particularly valuable for these applications. Current challenges being addressed include further optimization of its synthetic accessibility and exploration of its potential in non-peptide applications such as small molecule drug development.